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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606471 Get Quote

Technical Support Center: VO-Ohpic Trihydrate
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of VO-Ohpic trihydrate in DMSO

stock solutions.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of VO-Ohpic trihydrate?

A1: VO-Ohpic trihydrate is soluble in DMSO.[1][2][3][4] It is recommended to use fresh,

anhydrous DMSO to prepare your stock solution, as DMSO is hygroscopic and absorbed

moisture can impact solubility.[2][3] To aid dissolution, you can warm the solution to 37°C for 10

minutes and/or use an ultrasonic bath.[4]

Q2: What is the recommended storage condition for a VO-Ohpic trihydrate DMSO stock

solution?

A2: For optimal stability, DMSO stock solutions of VO-Ohpic trihydrate should be aliquoted to

avoid repeated freeze-thaw cycles and stored at low temperatures.[2] For short-term storage,

-20°C is suitable for up to one month.[1][2][3] For long-term storage, -80°C is recommended for

up to six months or even a year according to some suppliers.[1][2][3]

Q3: Can I store the DMSO stock solution at 4°C or room temperature?
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A3: It is not recommended to store VO-Ohpic trihydrate DMSO stock solutions at 4°C or room

temperature for any significant length of time. The stability of the compound in solution is

significantly better at lower temperatures.

Q4: My VO-Ohpic trihydrate precipitated out of the DMSO solution upon freezing. What

should I do?

A4: If you observe precipitation after thawing your stock solution, you can try to redissolve the

compound by warming the vial to 37°C for 10-15 minutes and vortexing or sonicating until the

solution is clear.[4] To prevent this from happening in the future, ensure you are using a

sufficiently high concentration of fresh DMSO and consider preparing smaller aliquots.

Q5: I am observing inconsistent results in my experiments using a previously prepared stock

solution. Could the compound be degrading?

A5: Inconsistent results can be an indication of compound degradation. If you have stored your

stock solution for longer than the recommended duration or have subjected it to multiple

freeze-thaw cycles, the concentration of the active compound may have decreased. It is

advisable to prepare a fresh stock solution from the powder, which is more stable.[1][2]
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Issue Possible Cause Recommended Action

Inconsistent or lower than

expected bioactivity

Degradation of VO-Ohpic

trihydrate in the stock solution.

Prepare a fresh stock solution

from powder. Ensure proper

storage conditions (-80°C for

long-term) and minimize

freeze-thaw cycles by

preparing small aliquots.

Inaccurate initial concentration

of the stock solution.

Re-weigh the compound and

carefully prepare a new stock

solution. Use a calibrated

balance.

Precipitation observed in the

stock solution upon thawing

The solution may be

supersaturated or the solubility

has decreased due to water

absorption by DMSO.

Gently warm the solution to

37°C and sonicate to

redissolve.[4] Use fresh,

anhydrous DMSO for future

stock solution preparation.[2]

[3]

Color change of the DMSO

stock solution

Potential degradation or

oxidation of the vanadium

complex.

Discard the stock solution and

prepare a fresh one. Monitor

the color of the new stock

solution over time under

proper storage conditions.

Stability of VO-Ohpic Trihydrate in Solution
While specific quantitative data on the degradation kinetics of VO-Ohpic trihydrate in DMSO is

not readily available in the public domain, the manufacturer's recommendations provide a clear

guideline for maintaining its stability.

Summary of Storage Recommendations for VO-Ohpic Trihydrate Solutions:
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Storage Temperature Recommended Duration Source

-80°C Up to 1 year [3]

-80°C Up to 6 months [1][2]

-20°C Up to 1 month [1][2][3]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of VO-Ohpic Trihydrate in DMSO

Materials:

VO-Ohpic trihydrate (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator bath (optional)

Procedure:

Allow the VO-Ohpic trihydrate powder to equilibrate to room temperature before opening

the vial to prevent condensation of moisture.

Weigh out the desired amount of VO-Ohpic trihydrate using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 415.20 g/mol ),

weigh out 4.152 mg.

Add the appropriate volume of anhydrous DMSO to the powder.

Vortex the solution until the solid is completely dissolved. If necessary, gently warm the tube

to 37°C for 10 minutes and/or place it in a sonicator bath for a few minutes to aid dissolution.
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[4]

Once the solution is clear, aliquot it into smaller volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date of preparation, and

store them at -80°C for long-term storage.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.apexbt.com/vo-ohpic-trihydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

PIP2 PIP3
phosphorylates

Akt
activates

VO-Ohpic PTEN
inhibits

dephosphorylates

PI3K p-Akt
phosphorylation

Downstream Effects
leads to

Start

Inconsistent Results

Check Storage

Correct Storage?

Prepare Fresh Stock

No

Re-evaluate Experiment

Yes

End

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15606471?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15606471?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-13074/VO-Ohpic-trihydrate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://www.selleckchem.com/products/vo-ohpic.html
https://www.apexbt.com/vo-ohpic-trihydrate.html
https://www.benchchem.com/product/b15606471#stability-of-vo-ohpic-trihydrate-in-dmso-stock-solution
https://www.benchchem.com/product/b15606471#stability-of-vo-ohpic-trihydrate-in-dmso-stock-solution
https://www.benchchem.com/product/b15606471#stability-of-vo-ohpic-trihydrate-in-dmso-stock-solution
https://www.benchchem.com/product/b15606471#stability-of-vo-ohpic-trihydrate-in-dmso-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606471?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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